Cas no 130783-67-4 (5-Amino-3-methyl-4-isoxazolecarbothioamide)

• Product Name: 5-Amino-3-methyl-4-isoxazolecarbothioamide
• CAS No: 130783-67-4
• MF: C₅H₇N₃OS
• MW: 157.193578958511
• MDL: MFCD00662714
• CID: 102481
• PubChem ID: 2745774
• Update Time: 2025-06-26

5-Amino-3-methyl-4-isoxazolecarbothioamide Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarbothioamide,5-amino-3-methyl-
• 4-Isoxazolecarbothioamide,5-amino-3-methyl-(9CI)
• EN300-346003
• 5-Amino-3-methylisoxazole-4-carbothioamide
• CCG-42169
• CS-0246903
• SPB 05312
• Oprea1_608414
• 5-amino-3-methyl-1,2-oxazole-4-carbothioamide
• 130783-67-4
• HMS566K02
• SR-01000632187-1
• Maybridge1_008846
• 5-Amino-3-methyl-4-isoxazolecarbothioamide

• MDL： MFCD00662714
• Inchi： 1S/C5H7N3OS/c1-2-3(5(7)10)4(6)9-8-2/h6H2,1H3,(H2,7,10)
• InChI Key： JCHIRTNOMMLNPL-UHFFFAOYSA-N
• SMILES： S=C(C1=C(N)ON=C1C)N

Computed Properties

• Exact Mass: 157.03111
• Monoisotopic Mass: 157.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 78.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on 5-Amino-3-methyl-4-isoxazolecarbothioamide

5-Amino-3-methyl-4-isoxazolecarbothioamide (CAS No. 130783-67-4): A Comprehensive Overview

5-Amino-3-methyl-4-isoxazolecarbothioamide (CAS No. 130783-67-4) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, also known as AMIC, belongs to the class of isoxazoles and has garnered attention due to its unique structural features and biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological applications, and recent research advancements of 5-Amino-3-methyl-4-isoxazolecarbothioamide.

Chemical Properties and Structure:

5-Amino-3-methyl-4-isoxazolecarbothioamide is a heterocyclic compound characterized by its isoxazole ring and the presence of an amino group, a methyl group, and a thiocarbamoyl group. The molecular formula of this compound is C₆H₉N₃O₂S, with a molecular weight of approximately 187.21 g/mol. The isoxazole ring, which consists of an oxygen atom and a nitrogen atom, imparts significant stability and reactivity to the molecule. The amino group enhances its solubility in polar solvents, while the thiocarbamoyl group contributes to its biological activity.

The crystal structure of 5-Amino-3-methyl-4-isoxazolecarbothioamide has been studied using X-ray diffraction techniques. These studies have revealed that the molecule adopts a planar conformation, with the isoxazole ring and the thiocarbamoyl group lying in the same plane. This planar arrangement facilitates intermolecular interactions, such as hydrogen bonding and π-stacking, which are crucial for its biological activity.

Synthesis Methods:

The synthesis of 5-Amino-3-methyl-4-isoxazolecarbothioamide can be achieved through various routes, each offering different advantages in terms of yield, purity, and scalability. One common method involves the reaction of 3-methylisoxazol-5(2H)-one with thiourea in the presence of an acid catalyst. This reaction proceeds via the formation of an intermediate imine, which then undergoes cyclization to form the desired product.

An alternative synthetic route involves the reaction of 3-methylisoxazol-5(2H)-thione with ammonia or an amine derivative. This method is particularly useful for preparing substituted derivatives of 5-Amino-3-methyl-4-isoxazolecarbothioamide. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods, such as using microwave-assisted reactions or catalytic systems that minimize waste production.

Biological Applications:

5-Amino-3-methyl-4-isoxazolecarbothioamide has shown promising biological activities in various assays, making it a valuable compound for pharmaceutical research. One of its key applications is as an inhibitor of specific enzymes involved in metabolic pathways. For example, it has been reported to inhibit the activity of carbonic anhydrase (CA), an enzyme that plays a crucial role in maintaining acid-base balance in biological systems.

In addition to its enzymatic inhibition properties, 5-Amino-3-methyl-4-isoxazolecarbothioamide has demonstrated potential as an anti-inflammatory agent. Studies have shown that it can reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have therapeutic applications in treating inflammatory diseases such as arthritis and asthma.

Clinical Trials and Research Advancements:

The potential therapeutic applications of 5-Amino-3-methyl-4-isoxazolecarbothioamide have led to several clinical trials aimed at evaluating its safety and efficacy. Early-phase clinical trials have shown promising results, with the compound demonstrating good tolerability and pharmacokinetic properties. However, further studies are needed to fully understand its long-term effects and potential side effects.

In recent years, there has been a growing interest in exploring the use of 5-Amino-3-methyl-4-isoxazolecarbothioamide as a lead compound for drug development. Researchers are investigating its structure-activity relationships (SAR) to optimize its pharmacological properties and enhance its therapeutic potential. Computational methods such as molecular docking and molecular dynamics simulations are being employed to predict binding affinities and identify key interactions between the compound and target proteins.

Safety Considerations:

Safety is a critical aspect when considering the use of any chemical compound in pharmaceutical applications. Extensive toxicological studies have been conducted on 5-Amino-3-methyl-4-isoxazolecarbothioamide, including acute toxicity tests, genotoxicity assays, and chronic toxicity studies. These studies have indicated that it has a favorable safety profile at therapeutic doses.

To ensure safe handling and storage, it is important to follow standard laboratory practices for handling chemicals. Proper personal protective equipment (PPE) should be worn when working with this compound, and it should be stored in a cool, dry place away from incompatible materials.

FUTURE DIRECTIONS AND CONCLUSIONS:

The ongoing research on 5-Amino-3-methyl-4-isoxazolecarbothioamide highlights its potential as a valuable tool in both basic research and drug development. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation. Future studies will likely focus on optimizing its pharmacological properties through structural modifications and exploring new therapeutic applications.

In conclusion, 5-Amino-3-methyl-4-isoxazolecarbothioamide (CAS No. 130783-67-4) is a multifaceted compound with significant potential in various fields of chemistry and pharmaceutical research. Its unique chemical properties, synthetic accessibility, and promising biological activities make it a valuable subject for continued study and development.